Cas no 2137489-84-8 (Butanoic acid, 2-[[(4-methyl-3-isoxazolyl)methyl]amino]-, methyl ester)

• Product Name: Butanoic acid, 2-[[(4-methyl-3-isoxazolyl)methyl]amino]-, methyl ester
• CAS No: 2137489-84-8
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 5256199
• Update Time: 2025-08-03

Butanoic acid, 2-[[(4-methyl-3-isoxazolyl)methyl]amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[[(4-methyl-3-isoxazolyl)methyl]amino]-, methyl ester

• Inchi： 1S/C10H16N2O3/c1-4-8(10(13)14-3)11-5-9-7(2)6-15-12-9/h6,8,11H,4-5H2,1-3H3
• InChI Key： KDDCQHXLUAZFOL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(NCC1C(C)=CON=1)CC

Additional information on Butanoic acid, 2-[[(4-methyl-3-isoxazolyl)methyl]amino]-, methyl ester

Butanoic acid, 2-[[(4-methyl-3-isoxazolyl)methyl]amino]-, methyl ester (CAS No. 2137489-84-8): A Comprehensive Overview

Butanoic acid, 2-[[(4-methyl-3-isoxazolyl)methyl]amino]-, methyl ester, identified by its CAS number 2137489-84-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules known for their intricate structural features and potential biological activities. The presence of both an isoxazole moiety and an amine group in its molecular structure suggests a high degree of functional diversity, making it a subject of interest for further exploration in drug discovery and synthetic chemistry.

The molecular structure of Butanoic acid, 2-[[(4-methyl-3-isoxazolyl)methyl]amino]-, methyl ester consists of a butanoic acid backbone modified with a complex amine substituent. The amine group is further functionalized with a 4-methyl-3-isoxazolyl group, which is a heterocyclic compound known for its stability and reactivity. This structural arrangement not only contributes to the compound's unique chemical properties but also opens up possibilities for diverse interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The isoxazole ring in Butanoic acid, 2-[[(4-methyl-3-isoxazolyl)methyl]amino]-, methyl ester has been identified as a key pharmacophore in several bioactive molecules. Research has shown that isoxazole derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of this moiety into the molecular framework of the compound under discussion may contribute to its potential therapeutic applications.

The amine substituent in the compound also plays a crucial role in its biological activity. Amines are well-known for their ability to interact with various biological targets, including enzymes and receptors. The specific arrangement of atoms in the amine group of Butanoic acid, 2-[[(4-methyl-3-isoxazolyl)methyl]amino]-, methyl ester could influence its binding affinity and selectivity towards these targets. This feature makes the compound a promising candidate for further investigation in the development of targeted therapies.

One of the most exciting aspects of studying compounds like Butanoic acid, 2-[[(4-methyl-3-isoxazolyl)methyl]amino]-, methyl ester is the potential for structure-activity relationship (SAR) studies. By modifying different parts of the molecule, researchers can gain insights into how specific structural features contribute to biological activity. This information can be used to design more effective and selective drug candidates. The complexity of the molecular structure of this compound provides ample opportunities for such studies.

The synthesis of Butanoic acid, 2-[[(4-methyl-3-isoxazolyl)methyl]amino]-, methyl ester presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure high yield and purity. However, the successful synthesis of this compound would open up avenues for exploring its biological activities and potential therapeutic applications.

In conclusion, Butanoic acid, 2-[[(4-methyl-3-isoxazolyl)methyl]amino]-, methyl ester (CAS No. 2137489-84-8) is a structurally complex and potentially bioactive molecule that warrants further investigation. Its unique combination of an isoxazole moiety and an amine group makes it a promising candidate for drug discovery and synthetic chemistry research. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the development of new therapies.